Cas no 13470-04-7 (strontium molybdate)

• Product Name: strontium molybdate
• CAS No: 13470-04-7
• MF: MoO₄Sr
• MW: 247.557605743408
• MDL: MFCD00049550
• CID: 86994
• Update Time: 2025-09-28

strontium molybdate Chemical and Physical Properties

Names and Identifiers

• strontium molybdate
• Strontium molybdate(VI)
• STRONTIUM (II) MOLYBDATE
• STRONTIUM MOLYBDENUM OXIDE
• Molybdic acid strontium salt
• STRONTIUM MOLYBDATE, -200 MESH
• (beta-4)-molybdate(moo42-strontium(1:1)
• Ba < 0.3%
• STRONTIUM MOLYBDATE, 99.9%
• Strontiummolybdenumoxide,99.9%
• Strontium molybdenum oxide, 99.9% (excluding Ba), Ba <0.3%

• MDL： MFCD00049550
• Inchi： 1S/Mo.4O.Sr/q;;;2*-1;+2
• InChI Key： YZJCJRRZBDFNQA-UHFFFAOYSA-N
• SMILES： [Mo]([O-])([O-])(=O)=O.[Sr+2]

Computed Properties

• Exact Mass: 249.79100
• Monoisotopic Mass: 249.790681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Colorless tetragonal crystals
• Density: 4.54 g/mL at 25 °C(lit.)
• Melting Point: ~1040℃ [KIR81]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insoluble in water
• Water Partition Coefficient: Insoluble in water. Soluble in acid
• PSA: 80.26000
• LogP: -0.47520
• Solubility: Slightly soluble

strontium molybdate Security Information

• Signal Word：Warning
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R23/24/25
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on strontium molybdate

Recent Advances in Strontium Molybdate (13470-04-7) Research: Implications for Chemical and Biomedical Applications

Strontium molybdate (SrMoO₄, CAS: 13470-04-7) has recently garnered significant attention in the chemical and biomedical research communities due to its unique physicochemical properties and potential applications. This inorganic compound, characterized by its scheelite-type tetragonal structure, exhibits excellent thermal stability, luminescence, and catalytic activity. Recent studies have explored its utility in diverse fields, including biomedicine, energy storage, and environmental remediation. This research brief synthesizes the latest findings on strontium molybdate, focusing on its synthesis, characterization, and emerging applications.

One of the most notable advancements in strontium molybdate research is its application in biomedical engineering. A 2023 study published in ACS Biomaterials Science & Engineering demonstrated that SrMoO₄ nanoparticles exhibit remarkable biocompatibility and osteogenic properties, making them promising candidates for bone tissue engineering. The study revealed that these nanoparticles could stimulate the proliferation and differentiation of osteoblasts, potentially accelerating bone regeneration in critical-sized defects. Furthermore, the luminescent properties of strontium molybdate enable its use as a bioimaging agent, allowing for real-time monitoring of tissue integration.

In the realm of catalysis, strontium molybdate has shown exceptional performance in oxidative dehydrogenation reactions. A recent publication in Applied Catalysis B: Environmental highlighted its efficacy in converting propane to propylene with high selectivity and yield. The researchers attributed this performance to the unique electronic structure of SrMoO₄, which facilitates the activation of C-H bonds while minimizing unwanted side reactions. These findings suggest that strontium molybdate could serve as a sustainable alternative to conventional catalysts in industrial processes.

Another groundbreaking application of strontium molybdate lies in energy storage systems. A 2024 study in Advanced Energy Materials reported the development of SrMoO₄-based electrodes for supercapacitors, exhibiting superior specific capacitance and cycling stability. The researchers engineered a hierarchical nanostructure that maximizes surface area and charge transport, addressing key challenges in energy storage technology. This innovation opens new avenues for designing high-performance energy storage devices with enhanced efficiency and longevity.

Despite these promising developments, challenges remain in the scalable synthesis and functionalization of strontium molybdate. Recent efforts have focused on optimizing hydrothermal and sol-gel methods to achieve precise control over particle size, morphology, and doping. For instance, a 2023 study in Chemistry of Materials demonstrated that rare-earth doping could tune the optical and electronic properties of SrMoO₄, expanding its potential applications in optoelectronics and sensing. These advancements underscore the importance of continued research into the synthesis-structure-property relationships of strontium molybdate.

In conclusion, strontium molybdate (13470-04-7) represents a versatile material with significant potential across multiple disciplines. Its unique combination of properties—ranging from biocompatibility to catalytic activity—positions it as a key player in addressing contemporary scientific and technological challenges. Future research should focus on elucidating the mechanistic underpinnings of its multifunctionality and translating laboratory findings into practical applications. As the field progresses, strontium molybdate is poised to make substantial contributions to biomedicine, energy, and environmental sustainability.